Cas no 105-82-8 (1,1-Dipropoxyethane)

• Product Name: 1,1-Dipropoxyethane
• CAS No: 105-82-8
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• MDL: MFCD00051557
• CID: 147938
• Update Time: 2025-05-20

1,1-Dipropoxyethane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1'-[ethylidenebis(oxy)]bis-
• 1-(1-propoxyethoxy)propane
• ACETALDEHYDE DIPROPYL ACETAL
• 1,1-dipropoxy-ethane
• acetaldehyde di-n-propyl acetal
• Dipropyl acetal
• EINECS 203-335-2
• n-Propyl acetal
• Propylacetal
• 1,1-Dipropoxyethan
• 1,1-Dipropoxyethane
• Ethane, 1,1-dipropoxy
• dipropylacetal
• n-propylacetal
• Propane, 1,1'-[ethylidenebis(oxy)]bis-
• Acetaldehyde, dipropyl acetal
• Acetaldehyde-di-n-propyl acetal
• 1,1'-(Ethylidenebis(oxy))bispropane
• Propane, 1,1'-(ethylidenebis(oxy))bis-
• 277L28816Q
• 1-(1-Propoxyethoxy)propane #

• MDL： MFCD00051557
• Inchi： 1S/C8H18O2/c1-4-6-9-8(3)10-7-5-2/h8H,4-7H2,1-3H3
• InChI Key： MISTZQJSHHTDCF-UHFFFAOYSA-N
• SMILES： CCCOC(OCCC)C
• BRN： 1697928

Computed Properties

• Exact Mass: 146.13100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 56.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.841±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 147 ºC (759 Torr)
• Flash Point: 30.4±18.0 ºC,
• Refractive Index: 1.40174 (20 ºC)
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 18.46000
• LogP: 2.18560
• FEMA: 4688 | 1,1-DIPROPOXYETHANE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,1-Dipropoxyethane

1,1-Dipropoxyethane: A Comprehensive Overview

1,1-Dipropoxyethane, also known by its CAS number 105-82-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₆H₁₄O₂, is a diether characterized by its two propoxy groups attached to an ethane backbone. Its structure makes it highly useful in applications ranging from organic synthesis to polymer chemistry.

The synthesis of 1,1-dipropoxyethane typically involves the reaction of ethylene glycol with propyl bromide in the presence of a strong base, such as potassium tert-butoxide. This reaction is a classic example of nucleophilic substitution and highlights the importance of steric effects in determining reaction outcomes. Recent studies have explored alternative synthetic pathways using microwave-assisted techniques, which have shown promise in improving reaction efficiency and yield.

In terms of physical properties, 1,1-dipropoxyethane is a colorless liquid with a pleasant odor. It has a boiling point of approximately 96°C and is relatively stable under normal conditions. Its solubility in organic solvents such as dichloromethane and THF makes it an ideal candidate for use in various chemical reactions. Interestingly, recent research has focused on its ability to act as a phase transfer catalyst in biphasic systems, enhancing the efficiency of reactions between polar and non-polar substances.

The applications of 1,1-dipropoxyethane are diverse and continue to expand with advancements in materials science. One notable application is its use as a precursor in the synthesis of polyurethanes and other polymers. Its ability to form stable ether linkages makes it valuable in creating high-performance materials with tailored mechanical properties. Additionally, it has been employed in the development of novel drug delivery systems, where its biocompatibility and controlled degradation rates are advantageous.

In the field of organic synthesis, 1,1-dipropoxyethane serves as an effective protecting group for hydroxyl functionalities. Its ease of installation and removal under mild conditions make it a preferred choice for researchers working on complex molecule synthesis. Recent studies have demonstrated its utility in the total synthesis of natural products, where precise control over stereochemistry is essential.

The environmental impact of 1,1-dipropoxyethane has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other similar compounds. This property is particularly important for industrial applications where eco-friendliness is a priority.

In conclusion, 1,1-dipropoxyethane, with its unique chemical properties and wide-ranging applications, remains a focal point in contemporary chemical research. As new synthetic methods and applications continue to emerge, this compound is poised to play an even greater role in advancing both academic and industrial pursuits.